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peptides

  • Somatostatin 1-28
    Somatostatin 1-28
    • Cat. No.:
    • B013108
    • CAS No.:
    • Molecular Formula:
    • C137H207N41O39S3
    • Molecular Weight:
    • 3148.6 g/mol
    Description
    A 28-amino acid peptide with the same biological activities of somatostatin-14 but with a 14-amino acid extension at the N-terminal. SRIF-28 is the major form of somatostatin in the GASTROINTESTINAL TRACT....
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  • Teduglutide
    Teduglutide
    • Cat. No.:
    • B013365
    • CAS No.:
    • 197922-42-2
    • Molecular Formula:
    • C164H252N44O55S
    • Molecular Weight:
    • 3752.1 g/mol
    Description
    Teduglutide is a 33-membered polypeptide consisting of His, Gly, Asp, Gly, Ser, Phe, Ser, Asp, Glu, Met, Asn, Thr, Ile, Leu, Asp, Asn, Leu, Ala, Ala, Arg, Asp, Phe, Ile, Asn, Trp, Leu, Ile, Gln, Thr, Lys, Ile, T...
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  • [Arg14,Lys15]Nociceptin
    [Arg14,Lys15]Nociceptin
    • Cat. No.:
    • B013148
    • CAS No.:
    • 236098-40-1
    • Molecular Formula:
    • C82H137N31O22
    • Molecular Weight:
    • 1909.2 g/mol
    Description
    Highly potent and selective NOP receptor agonist (EC50 = 1 nM). Displays > 875-fold selectivity over opioid receptors (IC50 values are 0.32, 280, > 10000 and 1500 for NOP, μ, δ and κ receptors respectively). Lon...
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  • Alytesin
    Alytesin
    • Cat. No.:
    • B013181
    • CAS No.:
    • 31078-12-3
    • Molecular Formula:
    • C68H106N22O17S
    • Molecular Weight:
    • 1535.8 g/mol
    Description
    Amphibian bombesin-like peptide. Stimulates gastric acid secretion, intestinal contraction, rat uterine contraction and hypertension in vivo in the dog. Also modulates thermoregulation following central administ...
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  • Neuropeptide S (rat)
    Neuropeptide S (rat)
    • Cat. No.:
    • B013351
    • CAS No.:
    • 412938-75-1
    • Molecular Formula:
    • C95H160N34O27
    • Molecular Weight:
    • 2210.5 g/mol
    Description
    Endogenous ligand for the NPS receptor involved in many biological functions including sleeping/wakening, locomotion, anxiety, and food intake.
    Neuropeptide S is a neuropeptide that is an agonist of the neuro...
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  • Lys-[Des-Arg9]Bradykinin
    Lys-[Des-Arg9]Bradykinin
    • Cat. No.:
    • B013264
    • CAS No.:
    • 71800-36-7
    • Molecular Formula:
    • C50H73N13O11
    • Molecular Weight:
    • 1032.2 g/mol
    Description
    Endogenous potent and highly selective bradykinin B1 receptor agonist (Ki values are 0.12 and > 30000 nM at human B1 and B2 receptors respectively). Hypotensive agent that reduces peripheral vascular resistance ...
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  • Conotoxin GI
    Conotoxin GI
    • Cat. No.:
    • B013377
    • CAS No.:
    • 76862-65-2
    • Molecular Formula:
    • C55H80N20O18S4
    • Molecular Weight:
    • 1437.6 g/mol
    Description
    A 13 amino-acids peptide with 2 disulfide bridges , synthetic, initially isolated from the venom of the Geographer cone snail Conus geographus.
    α-conotoxin GI is a competitive antagonist of ...
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  • Neuropeptide Y (porcine)
    Neuropeptide Y (porcine)
    • Cat. No.:
    • B013110
    • CAS No.:
    • 83589-17-7
    • Molecular Formula:
    • C190H286N54O58
    • Molecular Weight:
    • 4255 g/mol
    Description
    Bilirubin dimethyl ester is a natural derivative of bilirubin and is found in normal sera representing an average of 1.75% total sera bilirubin. Bilirubin is a water insoluble tetrapyrrole produced from the redu...
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  • [D-Trp7,9,10]-Substance P
    [D-Trp7,9,10]-Substance P
    • Cat. No.:
    • B013178
    • CAS No.:
    • 89430-38-6
    • Molecular Formula:
    • C79H105N21O13S
    • Molecular Weight:
    • 1588.9 g/mol
    Description
    Substance P analog that inhibits activation of Gq/11 by M1 muscarinic ACh receptors. Does not inhibit Gi/o activation by M2 ACh receptors.
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  • Atrial natriuretic factor (1-28) (human, porcine)
    Atrial natriuretic factor (1-28) (human, porcine)
    • Cat. No.:
    • B013185
    • CAS No.:
    • 91917-63-4
    • Molecular Formula:
    • C127H205N45O39S3
    • Molecular Weight:
    • 3082.5 g/mol
    Description
    Endogenous peptide produced by the heart;  involved in blood pressure regulation. Produces natriuresis, diuresis and vasorelaxation in vivo.
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